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Compound of Interest

Compound Name: 3,5-Difluorobenzylamine

Cat. No.: B151417 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides immediate and essential safety and

logistical information for the handling and disposal of 3,5-Difluorobenzylamine (CAS No:

90390-27-5).

Chemical Properties and Hazards:

3,5-Difluorobenzylamine is a combustible, corrosive liquid that can cause severe skin burns

and eye damage.[1] It is harmful if inhaled, swallowed, or absorbed through the skin.[2] The

substance has a flash point of approximately 74°C (165.2°F).[3] Hazardous decomposition

products upon combustion include carbon oxides, nitrogen oxides (NOx), and hydrogen

fluoride.[4][5]
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Property Value

CAS Number 90390-27-5

Molecular Formula C7H7F2N

Molecular Weight 143.13 g/mol [1]

Appearance Colorless to almost colorless clear liquid

Boiling Point 184 °C[3]

Density 1.21 g/mL at 25 °C[3]

Flash Point 74 °C (165.2 °F) - closed cup[3]

Signal Word Danger[3]

Hazard Statements
H314: Causes severe skin burns and eye

damage, H227: Combustible liquid

Storage Class Code
8A - Combustible corrosive hazardous

materials[3]

Personal Protective Equipment (PPE):

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 3,5-
Difluorobenzylamine.
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Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles and a face shield

(8-inch minimum) are required.[4] Use

equipment tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166 (EU).[4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[5] Disposable nitrile

gloves may provide short-term protection, but it

is crucial to consult the glove manufacturer's

chemical resistance guide.[6] A lab coat should

be worn.

Respiratory Protection

Work should be conducted in a well-ventilated

area or under a chemical fume hood.[5] If

engineering controls are insufficient, use a full-

face respirator with multi-purpose combination

(US) or type ABEK (EN 14387) respirator

cartridges.[4]

Operational Plan: Step-by-Step Handling Workflow

The following workflow outlines the essential steps for safely handling 3,5-
Difluorobenzylamine in a laboratory setting.
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Caption: Workflow for handling 3,5-Difluorobenzylamine.
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Disposal Plan:

All waste containing 3,5-Difluorobenzylamine must be treated as hazardous waste.

Waste Collection: Collect waste in a suitable, labeled, and closed container.[4][7]

Spill Cleanup: In case of a spill, contain the spillage and collect it with an electrically

protected vacuum cleaner or by wet-brushing.[4] Place the collected material in a suitable

container for disposal.[4] Avoid breathing vapors and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Regulations: Dispose of the chemical waste in accordance with local, regional, and national

hazardous waste regulations.[5][8] Chemical waste generators are responsible for

determining the nature and classification of the waste.[5][7]

Emergency Procedures:
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Situation Action

Inhalation

Move the victim to fresh air.[2] If not breathing,

give artificial respiration, but do not use the

mouth-to-mouth method.[2][5] Administer

oxygen if breathing is difficult.[2] Seek

immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[4] Flush the skin with running water

for at least 20 minutes.[2] Seek immediate

medical attention.[5]

Eye Contact

Immediately flush the eyes with running water

for at least 20 minutes, holding the eyelids

apart.[2] Remove contact lenses if present and

easy to do.[4] Continue rinsing and seek

immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting.[2][4] Rinse the mouth

with water.[4] Never give anything by mouth to

an unconscious person.[4] Seek immediate

medical attention.[4]

Fire

Use dry chemical, carbon dioxide, alcohol-

resistant foam, or water spray to extinguish

small fires.[2] For larger fires, use dry chemical,

carbon dioxide, or alcohol-resistant foam.[2]

Wear self-contained breathing apparatus for

firefighting if necessary.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzylamine
https://www.chemicalbook.com/ProductMSDSDetailCB1184134_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1184134_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/469351
https://www.chemicalbook.com/msds/3-5-difluorobenzylamine.htm
https://www.fishersci.com/store/msds?partNumber=AC305660050&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC311530010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC2735_msds.pdf
https://www.benchchem.com/product/b151417#personal-protective-equipment-for-handling-3-5-difluorobenzylamine
https://www.benchchem.com/product/b151417#personal-protective-equipment-for-handling-3-5-difluorobenzylamine
https://www.benchchem.com/product/b151417#personal-protective-equipment-for-handling-3-5-difluorobenzylamine
https://www.benchchem.com/product/b151417#personal-protective-equipment-for-handling-3-5-difluorobenzylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

